Cas no 890092-40-7 (<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone)

• Product Name: <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone
• CAS No: 890092-40-7
• MF: C₁₃H₁₂ClN₃O
• MW: 261.706881523132
• CID: 3103155
• PubChem ID: 5200336
• Update Time: 2025-04-21

<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone Chemical and Physical Properties

Names and Identifiers

• <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone
• (2-amino-6,7-dihydro-5{H}-pyrrolo[1,2-{a}]imidazol-3-yl)(4-chlorophenyl)methanone
• AKOS005528372
• Methanone, (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-chlorophenyl)-
• 3-(4-CHLOROBENZOYL)-5H,6H,7H-PYRROLO[1,2-A]IMIDAZOL-2-AMINE
• (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-chlorophenyl)methanone
• (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chlorophenyl)methanone
• LSAMDCDDBBMVLD-UHFFFAOYSA-N
• STK731573
• 890092-40-7

• Inchi： 1S/C13H12ClN3O/c14-9-5-3-8(4-6-9)12(18)11-13(15)16-10-2-1-7-17(10)11/h3-6H,1-2,7,15H2
• InChI Key： LSAMDCDDBBMVLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(N)N=C2CCCN21)=O

Computed Properties

• Exact Mass: 261.0668897Da
• Monoisotopic Mass: 261.0668897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones